Cas no 1267222-19-4 (5-bromo-7-fluoro-3-methyl-1,3-benzoxazol-2-one)

• Product Name: 5-bromo-7-fluoro-3-methyl-1,3-benzoxazol-2-one
• CAS No: 1267222-19-4
• MF: C₈H₅BrFNO₂
• MW: 246.03320479393
• CID: 5207305
• Update Time: 2026-03-06

5-bromo-7-fluoro-3-methyl-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-fluoro-3-methylbenzo[d]oxazol-2(3H)-one
• 5-Bromo-7-fluoro-3-methyl-1,3-benzoxazol-2(3H)-one
• 5-Bromo-7-fluoro-3-methyl-3H-benzooxazol-2-one
• 2(3H)-Benzoxazolone, 5-bromo-7-fluoro-3-methyl-
• 5-bromo-7-fluoro-3-methyl-1,3-benzoxazol-2-one

• Inchi： 1S/C8H5BrFNO2/c1-11-6-3-4(9)2-5(10)7(6)13-8(11)12/h2-3H,1H3
• InChI Key： UHSVJBALNSIQMF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)N(C)C(=O)O2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 238
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 5-bromo-7-fluoro-3-methyl-1,3-benzoxazol-2-one

Introduction to 5-bromo-7-fluoro-3-methyl-1,3-benzoxazol-2-one (CAS No. 1267222-19-4) and Its Emerging Applications in Chemical Biology

The compound 5-bromo-7-fluoro-3-methyl-1,3-benzoxazol-2-one (CAS No. 1267222-19-4) represents a fascinating class of heterocyclic scaffolds that have garnered significant attention in the field of chemical biology and pharmaceutical research. As a derivative of benzoxazole, this molecule combines structural features that make it a versatile platform for the development of novel bioactive agents. The presence of both bromo and fluoro substituents enhances its potential as a synthetic intermediate, while the methyl group introduces further modularity for functionalization. This introduction explores the structural attributes, synthetic pathways, and particularly its role in contemporary research applications.

Structural and Chemical Properties: The molecular framework of 5-bromo-7-fluoro-3-methyl-1,3-benzoxazol-2-one is characterized by a benzoxazole core, which is a well-known pharmacophore in medicinal chemistry. The benzoxazole ring system consists of an oxygen-containing six-membered aromatic ring fused to a five-membered heterocycle containing two nitrogen atoms. The substitution pattern—bromo at position 5, fluoro at position 7, and methyl at position 3—contributes to the compound's unique electronic and steric properties. These substituents not only influence the compound's solubility and metabolic stability but also play a critical role in modulating its biological activity.

The bromo substituent at the 5-position is particularly noteworthy, as it serves as an excellent handle for further chemical modification via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This allows for the introduction of aryl or heteroaryl groups, expanding the compound's utility in constructing more complex molecular architectures. Similarly, the fluoro atom at position 7 introduces electron-withdrawing effects that can fine-tune the electronic properties of the molecule, influencing interactions with biological targets. The methyl group at position 3 provides steric bulk and can affect binding affinity by altering access to binding pockets in proteins or enzymes.

Synthetic Approaches: The synthesis of 5-bromo-7-fluoro-3-methyl-1,3-benzoxazol-2-one typically involves multi-step organic transformations starting from readily available precursors. One common strategy begins with the condensation of resorcinol derivatives with β-diketones or β-ketoesters under basic conditions to form the benzoxazole core. Subsequent halogenation using reagents such as N-bromosuccinimide (NBS) introduces the bromo substituent at the desired position. The fluoro group can then be incorporated through electrophilic aromatic substitution or via nucleophilic aromatic substitution reactions using fluorinating agents like Selectfluor® or DAST (diethylaminosulfur trifluoride). Finally, methylation is achieved using reagents such as methyl iodide or dimethyl sulfate in the presence of a base.

Recent Advances in Research Applications: The growing interest in 5-bromo-7-fluoro-3-methyl-1,3-benzoxazol-2-one stems from its potential as a scaffold for drug discovery. In particular, its benzoxazole core has been explored in several therapeutic areas due to its ability to engage with various biological targets. One notable area is cancer research, where benzoxazole derivatives have demonstrated inhibitory activity against kinases and other enzymes overexpressed in tumor cells. For instance, studies have shown that modifications of this scaffold can lead to compounds with potent effects on tyrosine kinases involved in cell proliferation and survival pathways.

Furthermore, researchers have leveraged the reactivity of the bromo and fluoro substituents to develop probes for imaging applications. Fluorinated benzoxazole derivatives are particularly attractive for positron emission tomography (PET) imaging due to their favorable metabolic properties and high sensitivity. The ability to functionalize these molecules allows for the incorporation of PET-tracer groups while maintaining bioactivity, enabling non-invasive visualization of disease processes at an early stage.

In another exciting development, 5-bromo-7-fluoro-3-methyl-1,3-benzoxazol-2-one has been investigated as a component in photodynamic therapy (PDT). The benzoxazole moiety can act as a photosensitizer when excited by light sources such as lasers or LEDs. Upon irradiation, it generates reactive oxygen species that can selectively damage malignant cells while sparing healthy tissue. The bromo and fluoro substituents contribute to photostability and biodistribution properties, making this compound a promising candidate for combined therapy approaches.

The antimicrobial potential of this compound has also been explored recently. Structural analogs have shown efficacy against resistant bacterial strains by interfering with essential bacterial pathways such as DNA gyrase inhibition. The combination of halogenated aromatic rings enhances binding affinity to bacterial enzymes compared to unmodified benzoxazole derivatives. This has prompted further investigation into optimizing synthetic routes for large-scale production while maintaining high purity standards suitable for clinical trials.

Future Directions: As synthetic methodologies continue to evolve, so too does the potential scope for modifying 5-bromo-7-fluoro-3-methyl-1,3-benzoxazol-2-one derivatives. Advances in flow chemistry and continuous manufacturing promise more efficient production processes without compromising yield or purity—a critical factor for pharmaceutical applications. Additionally, computational modeling techniques are being increasingly employed to predict biological activity before experimental validation becomes necessary.

The integration of machine learning into drug discovery pipelines offers another avenue for accelerating research using this scaffold. By analyzing vast datasets containing known bioactive compounds alongside their structural features, machine learning models can identify novel analogs with enhanced potency or selectivity against specific targets like protein kinases or transcription factors implicated in diseases such as cancer or neurodegeneration.

In conclusion, 5-bromo-7-fluoro-3-methyl -1, , , , , , , _benzoxazol -2-one_ (CAS No., _1267222 -19 -4_) stands out as an important intermediate with broad applicability across multiple fields including medicinal chemistry, agrochemicals, , , , _and materials science_. Its structural versatility combined with recent breakthroughs underscores why it remains under active investigation by academic laboratories worldwide seeking innovative solutions through molecular design.